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Compound of Interest

Compound Name:
5-Bromo-4-chloro-4,5,5-

trifluoropentanoic acid

CAS No.: 232602-79-8

Cat. No.: B1273182

Get Quote

5-Br-4-Cl-TFA is a pentanoic acid derivative functionalized with a dense cluster of halogens at

the terminal positions.[3] This "halogen-rich" motif imparts unique electronic and steric

properties, distinguishing it from standard fatty acid probes.

Table 1: The "Passport" of CAS 232602-79-8[1]
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Property Data Technical Insight

Chemical Name
5-Bromo-4-chloro-4,5,5-

trifluoropentanoic acid

Systematic IUPAC

nomenclature.[3]

CAS Number 232602-79-8
Unique identifier for regulatory

and inventory tracking.

Molecular Formula C₅H₅BrClF₃O₂

High halogen content (Br, Cl,

3F) relative to carbon

backbone.[2][3]

Molecular Weight 269.44 g/mol

Low MW allows for good cell

permeability and fragment-

based screening.

Structure HOOC-CH₂-CH₂-CFCl-CF₂Br

Head: Hydrophilic Acid

(Linker).[1] Tail: Lipophilic

Halocarbon.

Density ~1.836 g/cm³

Significantly denser than non-

fluorinated analogs due to

heavy halogens.

Boiling Point ~239.6 °C (Predicted)

High boiling point indicates

stability, suitable for diverse

reaction conditions.

Solubility DMSO, Methanol, DCM

Lipophilic tail ensures solubility

in organic solvents; limited

water solubility.

Part 2: Synthesis & Manufacturing (Process
Chemistry)
The synthesis of 5-Br-4-Cl-TFA typically relies on Radical Telomerization, a robust method for

introducing fluorinated blocks onto hydrocarbon chains. The process exploits the reactivity of

chlorotrifluoroethylene (CTFE) derivatives.
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The Primary Synthetic Route: Radical Addition
The most scalable route involves the radical addition of a polyhalogenated telogen to an acrylic

acid precursor, followed by selective reduction.

Step-by-Step Protocol:

Precursor Preparation: Synthesis of 1-Bromo-1-chloro-2-iodo-1,2,2-trifluoroethane (CF₂Br-

CFClI) via the addition of Iodine Monobromide (IBr) to Chlorotrifluoroethylene (CTFE).

Radical Addition: Reaction of CF₂Br-CFClI with Acrylic Acid (CH₂=CH-COOH) initiated by a

radical source (e.g., AIBN or Benzoyl Peroxide).

Mechanism: The labile C-I bond breaks, generating a fluoroalkyl radical that attacks the

alkene.

Intermediate:CF₂Br-CFCl-CH₂-CHI-COOH.

Selective Reduction: Deiodination of the intermediate using Zinc/Acetic Acid (Zn/AcOH) or

catalytic hydrogenation.

Outcome: Removal of the iodine atom to yield the saturated CH₂-CH₂ linker while

preserving the chemically distinct C-Br and C-Cl bonds.
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Figure 1: Synthetic pathway for 5-Br-4-Cl-TFA via radical telomerization of CTFE precursors.

Part 3: Mechanism of Action & Applications
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The value of 5-Br-4-Cl-TFA lies in its dual functionality.[3] It is not just a passive building block;

it is a chemical probe.

Activity-Based Protein Profiling (ABPP)
In ABPP, small molecules are used to interrogate the functional state of enzymes. 5-Br-4-Cl-

TFA serves as a "scout" for hydrophobic pockets.

The "Warhead" Concept: While typical ABPP probes use electrophiles (fluorophosphonates)

to bind active sites, 5-Br-4-Cl-TFA uses its fluorinated tail to mimic lipid substrates or bind

allosteric hydrophobic sites.

Mechanism: The carboxylic acid group is often coupled to a "reporter" tag (e.g., biotin or a

fluorophore). The CFCl-CF2Br tail inserts into hydrophobic domains of proteins. Upon UV

irradiation or specific metabolic activation, the C-Br bond can undergo homolysis or

substitution, covalently crosslinking the probe to the protein (Photo-affinity labeling mimicry).

Fragment-Based Drug Discovery (FBDD)
The compound acts as a fluorinated fragment.

Bioisosterism: The -CFCl-CF2Br group mimics a lipophilic alkyl chain but with altered

metabolic stability (blocking beta-oxidation) and distinct electronic signature.

Ligand Efficiency: Screening this fragment allows researchers to identify binding sites that

accommodate bulky, electron-rich halogens, often leading to higher affinity leads.
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Figure 2: Workflow for using 5-Br-4-Cl-TFA in Activity-Based Protein Profiling (ABPP).

Part 4: Analytical Characterization
Validating the identity of CAS 232602-79-8 requires specific attention to its halogenated nature.

¹⁹F NMR Spectroscopy: The definitive test.

Expect distinct signals for the -CFCl- (mono-fluorine, complex multiplet due to chirality)

and -CF₂Br (gem-difluorine, AB system if chiral center induces diastereotopicity).

Diagnostic: Large chemical shift separation between the CF and CF₂ groups.

Mass Spectrometry (LC-MS):
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Ionization: Negative mode (ESI-) is preferred due to the carboxylic acid ([M-H]⁻ at m/z

~267).

Isotope Pattern: The presence of one Chlorine (³⁵Cl/³⁷Cl) and one Bromine (⁷⁹Br/⁸¹Br)

creates a unique "box-like" isotopic envelope (M, M+2, M+4) that confirms the halogen

count.

Part 5: Safety & Handling
Hazard Classification:

Corrosive: As a halogenated carboxylic acid, it can cause severe skin burns and eye

damage.

Alkylating Potential: The alpha-halo (or gamma-halo in this case) positions may possess

alkylating properties, posing a potential mutagenic risk. Handle with extreme caution in a

fume hood.

Storage:

Store at 2-8°C under inert gas (Argon/Nitrogen). The C-Br bond can be light-sensitive; use

amber vials to prevent photodehalogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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